Cas no 116840-18-7 (5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt -)

5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt is a modified nucleotide triphosphate widely used in nucleic acid labeling and detection applications. The aminoallyl group at the 5-position of the uracil base enables efficient conjugation with fluorescent dyes or other probes via amine-reactive chemistry, facilitating the preparation of labeled DNA for techniques such as microarray hybridization, FISH, and next-generation sequencing. The lithium salt formulation enhances solubility and stability, ensuring consistent performance in enzymatic reactions like PCR or reverse transcription. This derivative is particularly valuable for researchers requiring high-efficiency incorporation by DNA polymerases while maintaining the flexibility of post-synthetic labeling. Its purity and reliability make it suitable for sensitive molecular biology applications.

5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt - structure

116840-18-7 structure

Product Name:5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt -

CAS No:116840-18-7

MF:C₁₃H₂₁N₃O₅

MW:299.32294344902

CID:1206268

PubChem ID:121487062

Update Time:2025-05-27

5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt - Chemical and Physical Properties

Names and Identifiers

- Uridine 5'-(tetrahydrogen triphosphate),5-[(1E)-3-amino-1-propenyl]-2'-deoxy-
- AMINOALLYL-DUTP SODIUM SALT
- NEGPEXPMVCAHEF-BXRVNQLCSA-N
- 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-[(E)-prop-1-enyl]pyrimidine-2,4-dione;methanamine
- 116840-18-7
- Uridine, 5-[(1E)-3-amino-1-propenyl]-2'-deoxy-
- 5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt -
- Inchi： 1S/C12H16N2O5.CH5N/c1-2-3-7-5-14(12(18)13-11(7)17)10-4-8(16)9(6-15)19-10;1-2/h2-3,5,8-10,15-16H,4,6H2,1H3,(H,13,17,18);2H2,1H3/b3-2+;/t8-,9+,10+;/m0./s1
- InChI Key： NEGPEXPMVCAHEF-BXRVNQLCSA-N
- SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(/C=C/C)=C1)=O)=O)O.NC

Computed Properties

Exact Mass: 299.14812078g/mol
Monoisotopic Mass: 299.14812078g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 17
Heavy Atom Count: 32
Rotatable Bond Count: 10
Complexity: 447
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 125Å²

Experimental Properties

Density: 1.934±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Soluble (300 g/l) (25 º C),

5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt - Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A212490-1mg	5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt -	116840-18-7	1mg	$ 620.00	2022-06-08
TRC	A212490-2.5mg	5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt -	116840-18-7	2.5mg	$ 1005.00	2022-06-08
TRC	A212490-5mg	5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt -	116840-18-7	5mg	$ 2060.00	2022-06-08